Cas no 1805275-15-3 (4-Amino-3-phenylpyridine-2-acetic acid)

• Product Name: 4-Amino-3-phenylpyridine-2-acetic acid
• CAS No: 1805275-15-3
• MF: C₁₃H₁₂N₂O₂
• MW: 228.246582984924
• CID: 4899890
• Update Time: 2025-06-08

4-Amino-3-phenylpyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-phenylpyridine-2-acetic acid

• Inchi： 1S/C13H12N2O2/c14-10-6-7-15-11(8-12(16)17)13(10)9-4-2-1-3-5-9/h1-7H,8H2,(H2,14,15)(H,16,17)
• InChI Key： XAOXFEFQRHYHIC-UHFFFAOYSA-N
• SMILES： OC(CC1C(=C(C=CN=1)N)C1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 264
• XLogP3: 1.3
• Topological Polar Surface Area: 76.2

Additional information on 4-Amino-3-phenylpyridine-2-acetic acid

Recent Advances in the Study of 4-Amino-3-phenylpyridine-2-acetic acid (CAS: 1805275-15-3)

4-Amino-3-phenylpyridine-2-acetic acid (CAS: 1805275-15-3) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile scaffold for the development of novel therapeutic agents. This research brief aims to summarize the latest findings regarding its synthesis, biological activity, and potential applications in drug discovery.

The compound has garnered attention due to its unique structural features, which make it a promising candidate for modulating various biological targets. Recent research has focused on optimizing its synthetic routes to improve yield and purity, as well as exploring its interactions with enzymes and receptors implicated in diseases such as cancer, inflammation, and neurodegenerative disorders.

One of the key advancements in the synthesis of 4-Amino-3-phenylpyridine-2-acetic acid involves the use of catalytic methods to enhance efficiency and reduce environmental impact. For instance, a study published in the Journal of Medicinal Chemistry demonstrated a novel palladium-catalyzed coupling reaction that significantly improved the yield of the compound while minimizing byproducts. This method not only streamlines production but also aligns with the growing emphasis on sustainable chemistry practices.

In terms of biological activity, recent in vitro and in vivo studies have revealed that 4-Amino-3-phenylpyridine-2-acetic acid exhibits potent inhibitory effects on specific kinases involved in inflammatory pathways. These findings suggest its potential as a lead compound for developing anti-inflammatory drugs. Additionally, preliminary data indicate that derivatives of this compound may possess neuroprotective properties, opening new avenues for treating neurodegenerative diseases like Alzheimer's and Parkinson's.

Despite these promising results, challenges remain in translating these findings into clinical applications. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed through further research. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and advance the development of 4-Amino-3-phenylpyridine-2-acetic acid-based therapeutics.

In conclusion, 4-Amino-3-phenylpyridine-2-acetic acid (CAS: 1805275-15-3) represents a compelling area of research in chemical biology and drug discovery. Its unique structural and functional properties, combined with recent advancements in synthesis and biological evaluation, position it as a valuable candidate for future therapeutic development. Continued exploration of its mechanisms of action and optimization of its pharmacological properties will be critical to unlocking its full potential.